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Compound of Interest

Compound Name: Methyl 4-chloro-6-methylnicotinate

Cat. No.: B1357888

An In-depth Technical Guide to Methyl 4-chloro-
6-methylnicotinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of Methyl 4-chloro-6-methylnicotinate. Due to the limited publicly available
data on this specific compound, information on closely related analogs is included to provide a
broader context for its potential applications and characteristics.

Chemical Properties and Structure

Methyl 4-chloro-6-methylnicotinate is a halogenated pyridine derivative. Its fundamental
chemical and physical properties are summarized below.
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Property Value Reference(s)
Molecular Formula CsHsCINO:2 [1112][3]
Molecular Weight 185.61 g/mol [1][2]
CAS Number 886372-05-0 [11[2][4]
Appearance White solid [4]
Purity > 95% [1]
Store long-term in a cool, dry
N place.[1] For extended stability,
Storage Conditions ) [2]
store under an inert
atmosphere at 2-8°C.
Structural Information:
Identifier Value Reference(s)
Methyl 4-chloro-6-
IUPAC Name o
methylnicotinate
SMILES O=C(OC)C1=CN=C(C)C=C1CI [2]

Synthesis of Methyl 4-chloro-6-methylnicotinate

A common synthetic route to Methyl 4-chloro-6-methylnicotinate involves the chlorination

and subsequent esterification of a hydroxylated precursor.

Experimental Protocol: Synthesis from 4-Hydroxy-6-
methylnicotinic Acid

This protocol details the synthesis of Methyl 4-chloro-6-methylnicotinate from 4-hydroxy-6-

methylnicotinic acid with a reported yield of 91%.[4]

Materials:
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 4-hydroxy-6-methylnicotinic acid

e Phosphorus oxychloride (POCIs)

e Anhydrous methanol

o Ethyl acetate

e Brine (saturated aqueous sodium chloride solution)
¢ Anhydrous magnesium sulfate (MgSOQOa)

« Silica gel for column chromatography

o Petroleum ether

Procedure:

e Chlorination: A solution of 3.26 g (19 mmol) of 4-hydroxy-6-methylnicotinic acid in
phosphorus oxychloride is heated at reflux for 2 hours.[4]

o Work-up (Chlorination): After cooling, the excess phosphorus oxychloride is removed by
distillation. The residue is cooled in an ice bath.[4]

» Esterification: 30 mL of anhydrous methanol is added to the residue, and the mixture is
stirred overnight at room temperature.[4]

o Work-up (Esterification): The solvent is distilled off, and the residue is diluted with water. The
aqueous layer is extracted with ethyl acetate.[4]

 Purification: The combined ethyl acetate layers are washed three times with brine and dried
over anhydrous magnesium sulfate. The filtrate is concentrated, and the crude product is
purified by flash column chromatography on silica gel (eluent: 0-20% ethyl acetate in
petroleum ether) to yield 3.23 g (91%) of a white solid.[4]

Spectroscopic Data

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/synthesis/4-chloro-6-methyl-nicotinic-acid-methyl-ester.htm
https://www.chemicalbook.com/synthesis/4-chloro-6-methyl-nicotinic-acid-methyl-ester.htm
https://www.chemicalbook.com/synthesis/4-chloro-6-methyl-nicotinic-acid-methyl-ester.htm
https://www.chemicalbook.com/synthesis/4-chloro-6-methyl-nicotinic-acid-methyl-ester.htm
https://www.chemicalbook.com/synthesis/4-chloro-6-methyl-nicotinic-acid-methyl-ester.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed experimental spectroscopic data for Methyl 4-chloro-6-methylnicotinate is not
widely available in the public domain. However, some suppliers indicate the availability of NMR,
HPLC, and LC-MS data.[2] For reference, predicted *H NMR data for the structurally similar
compound, Methyl 4-bromo-6-methylnicotinate, is presented below.

Predicted Data Highlights
Technique for Methyl 4-bromo-6- Reference(s)
methylnicotinate

~8.9 ppm (s, 1H), ~7.8 ppm (s,
1H NMR 1H), ~3.9 ppm (s, 3H), ~2.6 [5]
ppm (s, 3H)

Biological Activity and Potential Applications

There is currently a lack of direct research into the biological activity and signaling pathways of
Methyl 4-chloro-6-methylnicotinate. However, its use as a chemical intermediate in the
synthesis of pharmacologically active compounds has been documented.

One patent describes the use of Methyl 4-chloro-6-methylnicotinate in the preparation of 4-
phenoxy-nicotinamide compounds, which have potential therapeutic applications.[6] This
suggests its primary role in drug discovery is as a building block for more complex molecules.

The broader class of nicotinic acid derivatives, such as the parent compound Methyl 6-
methylnicotinate, has garnered significant interest in medicinal chemistry. These compounds
are utilized in the synthesis of:

o Central Nervous System (CNS) disorder treatments: As inhibitors of D-amino acid oxidase
(DAAO).[7]

o Non-steroidal anti-inflammatory drugs (NSAIDs): Such as Etoricoxib.
o Agrochemicals: Including biologically active nicotine analogs.[8]

While these applications are not directly attributed to Methyl 4-chloro-6-methylnicotinate,
they highlight the potential areas of investigation for this and related compounds.
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Mandatory Visualizations
Logical Relationship of Key Information

The following diagram illustrates the logical flow from the compound's identity to its synthesis
and potential utility.
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Caption: Logical workflow for Methyl 4-chloro-6-methylnicotinate.

Synthetic Workflow

The diagram below outlines the key stages in the synthesis of Methyl 4-chloro-6-
methylnicotinate from its precursor.
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Synthesis of Methyl 4-chloro-6-methylnicotinate
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Caption: Experimental workflow for the synthesis of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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